Cas no 25140-95-8 (2-(3-methylphenoxy)propanoic acid)

2-(3-methylphenoxy)propanoic acid Properties

Names and Identifiers

• 2-(m-Tolyloxy)propanoic acid
• 2-(3-Methylphenoxy)propanoic acid
• Propanoic acid,2-(3-methylphenoxy)-
• (2S)-2-(3-methylphenoxy)propanoic acid
• 2-(m-Tolyloxy)propionic acid
• 2-m-tolyloxy-propionic acid
• 2-m-Tolyloxy-propionsaeure
• BRN 2558851
• m-Tolylaethermilchsaeure
• O-m-Tolyl-DL-milchsaeure
• Propionic acid, 2-(m-tolyloxy)-
• ST089304
• AKOS000101750
• F1685-0406
• 25140-95-8
• DTXSID50948004
• EN300-05963
• NVECNFGARHPBLU-UHFFFAOYSA-N
• E83285
• Propanoic acid, 2-(3-methylphenoxy)-
• Z56917379
• SCHEMBL8406844
• VS-01165
• 3-06-00-01309 (Beilstein Handbook Reference)
• HMS1410A15
• .alpha.-(3-Methylphenoxy)propanoic acid
• alpha-(3-Methylphenoxy)propanoic acid
• Enamine_005647
• 2-(3-Methylphenoxy)propanoic acid #
• IDI1_007882
• AKOS016338802
• MFCD01695445
• BBL002687
• ALBB-000827
• STK397550
• +Expand

• MDL： MFCD01695445
• InChIKey： NVECNFGARHPBLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7-4-3-5-9(6-7)13-8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)
• SMILES： CC1=CC(=CC=C1)OC(C)C(=O)O

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.527
• Boiling Point: 305.3±17.0 °C at 760 mmHg
• Melting Point: 85-87 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 119.5±14.4 °C
• Color/Form: Not available
• Density: 1.1±0.1 g/cm3